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Compound of Interest

Compound Name: Butyl decanoate

Cat. No.: B1668121

Essential Safety and Handling Guide for Butyl
Decanoate

This guide provides immediate safety, handling, and disposal protocols for Butyl decanoate,
tailored for research and drug development professionals. Adherence to these procedures is
critical for ensuring laboratory safety and regulatory compliance.

Quantitative Data Summary

The following table summarizes key quantitative data for Butyl decanoate for easy reference
in risk assessments and experimental planning.

Property Value Source
Molecular Formula C14H2802 [1]
Molecular Weight 228.37 g/mol [1]
Density 0.86 g/mL at 20°C

Boiling Point 274-275°C [2]
Melting Point -78°C [3]
Flash Point 120°C (248°F)

Vapor Pressure 0.005 mmHg at 25°C
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Operational Plan: Handling Butyl Decanoate

A systematic approach to handling Butyl decanoate is essential to minimize exposure and
ensure a safe laboratory environment.

Engineering Controls

e Ventilation: Always handle Butyl decanoate in a well-ventilated area. For procedures with a
risk of generating aerosols or vapors, use a chemical fume hood.

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources. Use explosion-proof electrical and lighting equipment.

o Static Discharge: Take precautionary measures against static discharge. Ensure proper
grounding and bonding of containers and receiving equipment.

Required Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent direct contact with Butyl decanoate.

PPE Type Specification Rationale
) Chemical safety goggles or a
Eye Protection ) Protects eyes from splashes.
face shield.

Prevents skin contact.
Butyl rubber gloves are
Repeated exposure may

Hand Protection recommended for handling ]
cause skin dryness or
esters. _
cracking.
) Protects against incidental skin
Body Protection A standard laboratory coat.

contact.

Step-by-Step Handling Procedure

o Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that
safety equipment, such as an eyewash station and safety shower, is accessible.

e Donning PPE: Put on all required PPE as specified in the table above.
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» Dispensing: When transferring Butyl decanoate, use only non-sparking tools. Pour slowly to
minimize splashing and vapor generation. Keep the container tightly closed when not in use.

» Post-Handling: After use, wipe down the work surface with an appropriate cleaning agent.
o Doffing PPE: Remove gloves and wash hands thoroughly with soap and water.

o Storage: Store Butyl decanoate in a tightly closed container in a dry, cool, and well-
ventilated place, away from incompatible materials like strong oxidizing agents.

Butyl Decanoate Handling Workflow
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Caption: Workflow for the safe handling of Butyl decanoate.
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Spill and Emergency Procedures

Immediate and appropriate action is crucial in the event of a spill or exposure.

Spill Response

o Evacuate: Clear the immediate area of all personnel.
e Ventilate: Increase ventilation to the area.

» Contain: Use an inert absorbent material like vermiculite or sand to contain the spill. Do not
use combustible materials.

o Collect: Carefully collect the absorbed material into a designated, labeled, and sealed
container for hazardous waste.

o Decontaminate: Clean the spill area with soap and water. Collect all cleaning materials for
disposal as hazardous waste.

First Aid Measures
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation I . . .
respiration and seek immediate medical

attention.

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact o ) )
water. If irritation persists, seek medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Disposal Plan

Proper disposal of Butyl decanoate and associated waste is mandatory to prevent
environmental contamination.

Waste Segregation and Collection

« ldentify Waste: All unused Butyl decanoate and materials contaminated with it (e.g., gloves,
absorbent pads, containers) must be treated as hazardous waste.

e Segregate: Do not mix Butyl decanoate waste with other chemical waste streams unless
compatibility has been confirmed.

o Collect: Place all waste into a dedicated, chemically compatible, and clearly labeled
hazardous waste container. The label should read "Hazardous Waste: Butyl Decanoate".

o Store: Keep the waste container securely closed and store it in a designated, well-ventilated
satellite accumulation area, away from ignition sources.
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Arranging for Disposal

o Contact EHS: Coordinate with your institution's Environmental Health and Safety (EHS)
department or a licensed professional waste disposal service for pickup.

o Documentation: Provide an accurate description of the waste's chemical composition.
Maintain a detailed log of the hazardous waste generated, including the amount and date, for
regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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